Cas no 1060205-19-7 (N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1060205-19-7
• MF: C₂₀H₁₈FN₃O₄
• MW: 383.373028278351
• CID: 6542350
• Update Time: 2025-07-25

N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• N-(2,4-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]acetamide

• Inchi： 1S/C20H18FN3O4/c1-27-15-7-8-16(18(9-15)28-2)23-19(25)11-24-12-22-17(10-20(24)26)13-3-5-14(21)6-4-13/h3-10,12H,11H2,1-2H3,(H,23,25)
• InChI Key： DPGPTISSWJOTOP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CN1C=NC(C2=CC=C(F)C=C2)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

Research Brief on N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1060205-19-7)

N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1060205-19-7) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique dihydropyrimidinone scaffold, has shown promising potential in targeting various biological pathways, particularly those involved in inflammation and oncology. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, aiming to elucidate its mechanism of action and therapeutic applications.

The compound's structural features, including the 2,4-dimethoxyphenyl and 4-fluorophenyl moieties, contribute to its bioactivity and selectivity. Researchers have employed advanced synthetic strategies, such as multi-step organic synthesis and microwave-assisted reactions, to achieve high yields and purity. Computational modeling and molecular docking studies have further revealed its binding affinity towards specific protein targets, such as kinases and nuclear receptors, suggesting its potential as a lead compound for drug development.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, it has been shown to inhibit the activity of pro-inflammatory cytokines and suppress tumor cell proliferation in various cancer models. These findings highlight its dual potential as an anti-inflammatory and anti-cancer agent. Additionally, pharmacokinetic studies have indicated favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the development of this compound, with several patent applications filed to protect its intellectual property.

In conclusion, N-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and biological activity warrant continued research to fully exploit its therapeutic potential. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in clinical trials.